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Compound of Interest |

trans-4-
Compound Name: Isopropylcyclohexanecarboxylic
acid

Cat. No.: B134217

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of trans-4-
Isopropylcyclohexanecarboxylic acid, with a primary focus on its melting point. This
compound is a key intermediate in the synthesis of various pharmaceuticals, notably as a
precursor to the hypoglycemic agent Nateglinide.[1][2] A thorough understanding of its physical
characteristics is crucial for its application in drug development and manufacturing.

Core Physicochemical Data

The following table summarizes the key quantitative data for trans-4-
Isopropylcyclohexanecarboxylic acid.
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Property Value Units

Melting Point 95 °C[3][41[5]

Molecular Formula C10H1802

Molecular Weight 170.25 g/mol [3][6]

Boiling Point 263.8 °C (at 760 mmHQ)[3][4][5]

Density 0.996 g/cm3[3][4][5]

Flash Point 126.9 °C[3][5]
White to off-white crystalline

Appearance ] -[31[5]
solid/powder

B Slightly soluble in DMSO and

Solubility -[2][4]
Methanol

CAS Number 7077-05-6 -[3][4][5]

Experimental Protocol: Melting Point Determination

The melting point of trans-4-Isopropylcyclohexanecarboxylic acid is determined using the

capillary method, a standard and widely accepted technique for crystalline organic solids.[7][8]

This method is recognized by major pharmacopeias.[3]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp, SRS OptiMelt, or similar)

Spatula

Procedure:

Mortar and pestle

Capillary tubes (sealed at one end)

Calibrated thermometer or digital temperature probe
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e Sample Preparation:

o Ensure the trans-4-Isopropylcyclohexanecarboxylic acid sample is completely dry and
in a powdered form.[7][9] If the sample consists of coarse crystals, gently grind it to a fine
powder using a mortar and pestle.[8][9]

o Load the powdered sample into a capillary tube by tapping the open end of the tube into
the powder.[10]

o Invert the tube and gently tap it on a hard surface to pack the sample into the sealed end.
The packed sample height should be approximately 2-3 mm.[6][11]

« Initial Rapid Determination (Optional but Recommended):
o Insert the capillary tube into the heating block of the melting point apparatus.

o Heat the sample at a rapid rate (e.g., 10-20 °C per minute) to quickly determine an
approximate melting range.[1] This provides a target for the more precise measurement.

o Accurate Melting Point Determination:

[e]

Allow the apparatus to cool to at least 20°C below the approximate melting point observed
in the previous step.[11]

o Insert a new capillary tube with the sample into the apparatus.

o Set the apparatus to heat at a slow, controlled rate, typically 1-2 °C per minute, once the
temperature is within approximately 15-20 °C of the expected melting point.[11][12]

o Observe the sample closely through the magnifying lens.

o Record the temperature at which the first droplet of liquid is observed (the onset of
melting).[10]

o Continue heating at the slow rate and record the temperature at which the last solid crystal
disappears, and the sample is completely liquid.[10]
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o The recorded temperature range from the onset of melting to complete liquefaction is the

melting point range of the substance. For a pure compound, this range is typically narrow
(0.5-1.0 °C).

o For regulatory purposes, the melting point can be defined as the temperature at which the
substance is completely melted.[3]

e Post-Measurement:
o Turn off the heating element and allow the apparatus to cool.

o Dispose of the used capillary tube appropriately. Do not reuse capillary tubes.[13]

Workflow Visualization

The following diagram illustrates the logical workflow for the determination of the melting point
of trans-4-Isopropylcyclohexanecarboxylic acid.
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Melting Point Determination Workflow

Sample Preparation

Start: Obtain Sample

Dry the Crystalline Sample

Grind to a Fine Powder

Load into Capillary Tube (2-3 mm height)

Melting Point Measurement

Insert Capillary into Apparatus

Rapid Heating (10-20°C/min)
to find approximate MP

Cool Apparatus to ~20°C below approx. MP

Slow Heating (1-2°C/min)

Observe and Record Temperatures

Data Rélcording
A4

Record T1: First Liquid Droplet

Y

Record T2: All Solid Disappears

Y

Melting Point Range = T1 - T2

End: Report Melting Point

Click to download full resolution via product page

Caption: Workflow for determining the melting point of a crystalline solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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